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Compound of Interest

Compound Name: HKOCl-4m

Cat. No.: B8136123 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
HKOCl-4m is a mitochondria-targeting fluorescent probe designed for the selective detection of

hypochlorous acid (HOCl), a key reactive oxygen species (ROS) implicated in various

physiological and pathological processes. Based on a rhodol scaffold, HKOCl-4m operates via

a HOCl-mediated O-dearylation reaction, leading to a robust "turn-on" fluorescent response. Its

cationic triphenylphosphonium moiety facilitates its accumulation within the mitochondria,

enabling the specific monitoring of mitochondrial HOCl production in living cells. These

characteristics make HKOCl-4m a valuable tool for investigating the role of mitochondrial

oxidative stress in fields such as immunology, neurobiology, and cancer research.[1][2]

Probe Specifications
The spectral and chemical properties of HKOCl-4m are summarized below. Data for the parent

compound HKOCl-4 is included for reference.
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Property Value Reference

Probe Name HKOCl-4m [1][2]

Target Analyte Hypochlorous Acid (HOCl) [1]

Subcellular Targeting Mitochondria

Excitation Wavelength ~530 nm

Emission Wavelength ~557 nm

Stock Solution Solvent Dimethyl sulfoxide (DMSO)

Typical Working Conc. 5 - 10 µM

Mechanism of Action HOCl-induced O-dearylation

Data Presentation
Selectivity of HKOCl-4 (Parent Compound)
The fluorescence response of HKOCl-4 (5 µM) was tested against various reactive oxygen

species (ROS) and reactive nitrogen species (RNS) to ensure its high selectivity for HOCl. The

data demonstrates a significant fluorescence enhancement only upon the addition of HOCl.
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Species (Concentration) Relative Fluorescence Intensity

HKOCl-4 alone 1.0

HOCl (5 µM) ~120.0

H₂O₂ (100 µM) ~1.5

TBHP (100 µM) ~1.2

O₂⁻ (100 µM) ~1.8

NO (100 µM) ~1.1

ONOO⁻ (10 µM) ~2.5

⋅OH (100 µM) ~2.0

ROO⋅ (100 µM) ~1.3

Cytotoxicity of HKOCl-4 (Parent Compound)
The cytotoxicity of the parent probe HKOCl-4 was evaluated in RAW264.7 macrophage cells

using a standard MTT assay after 24 hours of incubation. The results indicate minimal toxicity

at and above the typical working concentrations, ensuring that the probe does not significantly

impact cell health during imaging experiments.

HKOCl-4 Concentration (µM) Cell Viability (%)

0 100

1 ~98

5 ~96

10 ~95

20 ~92

Experimental Protocols & Workflows
Signaling Pathway for PMA-Induced HOCl Production
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Phorbol 12-myristate 13-acetate (PMA) is a potent activator of Protein Kinase C (PKC). In

macrophages, PKC activation initiates a signaling cascade that leads to the assembly and

activation of the NADPH oxidase (NOX) complex on the mitochondrial membrane. This

complex generates superoxide (O₂⁻), which is then dismutated to hydrogen peroxide (H₂O₂).

Subsequently, the enzyme myeloperoxidase (MPO), present in mitochondria, utilizes H₂O₂ and

chloride ions (Cl⁻) to produce hypochlorous acid (HOCl).
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Caption: PMA-induced signaling cascade leading to mitochondrial HOCl production in

macrophages.

Experimental Workflow for HKOCl-4m Imaging
The overall workflow for detecting mitochondrial HOCl involves cell culture, stimulation to

induce HOCl production, staining with HKOCl-4m and a co-localizing mitochondrial dye,

followed by confocal imaging and data analysis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b8136123?utm_src=pdf-body-img
https://www.benchchem.com/product/b8136123?utm_src=pdf-body
https://www.benchchem.com/product/b8136123?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8136123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experiment

Data Acquisition & Analysis

Culture RAW264.7 Cells
on coverslips

Prepare Reagents:
HKOCl-4m stock (DMSO)

MitoTracker Green stock (DMSO)
PMA solution

Induce HOCl Production:
Treat cells with PMA

(e.g., 1 µg/mL for 30 min)

Stain Cells:
Incubate with HKOCl-4m (10 µM)

& MitoTracker Green (100 nM)
for 30 min

Wash cells with PBS

Mount coverslips for imaging

Confocal Microscopy:
Acquire images in both channels

Image Analysis:
Quantify fluorescence intensity

in mitochondria

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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